Cas no 439109-50-9 (N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide)

• Product Name: N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide
• CAS No: 439109-50-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD02661754
• CID: 2193513
• Update Time: 2025-06-13

N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, n-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-
• N-[3-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide
• Oprea1_500209
• N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide

• MDL： MFCD02661754
• Inchi： 1S/C11H11N3O2/c1-7(15)12-10-5-3-4-9(6-10)11-14-13-8(2)16-11/h3-6H,1-2H3,(H,12,15)
• InChI Key： UYMVQAUSWGGXMX-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1=CC=CC(=C1)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 68

Additional information on N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide

Introduction to N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide (CAS No. 439109-50-9)

N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 439109-50-9, is characterized by its intricate molecular structure, which includes a phenyl ring linked to an acetamide moiety and a 5-methyl-1,3,4-oxadiazole substituent. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a subject of intense research interest.

The structural composition of N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide is pivotal in determining its reactivity and potential applications. The presence of the acetamide group suggests possible roles in drug design and development, particularly in the synthesis of bioactive molecules. Meanwhile, the 5-methyl-1,3,4-oxadiazole component is known for its versatility in medicinal chemistry, often serving as a key structural element in various therapeutic agents.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide has emerged as a promising candidate in this domain due to its potential to interact with biological targets in unique ways. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. Such findings have sparked further investigation into its pharmacokinetic and pharmacodynamic profiles.

The synthesis of N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of the 5-methyl-1,3,4-oxadiazole moiety, followed by its coupling with a phenyl group to form the core structure. Subsequent functionalization with an acetamide group completes the molecular framework. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to ensure high yield and purity.

One of the most compelling aspects of N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that this compound may modulate neurotransmitter activity by interacting with specific receptors in the brain. These interactions could lead to therapeutic benefits for conditions such as epilepsy and depression. However, further research is needed to fully elucidate its mechanisms of action and to assess its safety and efficacy.

The role of computational chemistry has been instrumental in advancing our understanding of N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide. Molecular modeling techniques allow researchers to predict how this compound might behave within biological systems. By simulating its interactions with target proteins and enzymes, scientists can gain insights into its potential therapeutic effects and identify possible modifications that could enhance its efficacy. These computational approaches are complemented by experimental studies that provide empirical evidence to support theoretical findings.

As the field of medicinal chemistry continues to evolve, N-[3-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide represents a beacon of innovation. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments. Ongoing research efforts are focused on optimizing its synthesis methods and exploring new therapeutic applications. With each new discovery，the potential for this compound to make significant contributions to human health becomes increasingly evident.

The future prospects for N-[3-(5-Methyl-1,3,4 oxadiazol -2 - yl ) phen yl ]acet amide are bright，with numerous avenues for further exploration remaining open。Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible therapeutic benefits。By leveraging cutting-edge technologies and fostering interdisciplinary partnerships，the full potential of this remarkable compound can be realized。